Cas no 1468678-17-2 (2-ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride)

• Product Name: 2-ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride
• CAS No: 1468678-17-2
• MF: C₁₀H₂₁ClO₃S
• MW: 256.789941549301
• CID: 5160811
• PubChem ID: 65003535
• Update Time: 2025-08-03

2-ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride, 2-ethyl-2-(propoxymethyl)-
• 2-ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride

• Inchi： 1S/C10H21ClO3S/c1-4-7-14-8-10(5-2,6-3)9-15(11,12)13/h4-9H2,1-3H3
• InChI Key： TXQGWMRLCJMICA-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(CC)(COCCC)CC

Additional information on 2-ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride

Professional Introduction to 2-Ethyl-2-(propoxymethyl)butane-1-sulfonyl Chloride (CAS No. 1468678-17-2)

2-Ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride, a compound with the chemical identifier CAS No. 1468678-17-2, represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This specialized reagent has garnered considerable attention due to its unique structural properties and versatile applications in the development of novel bioactive molecules. The compound's molecular structure, featuring a sulfonyl chloride functional group, makes it an invaluable tool for medicinal chemists and researchers engaged in drug discovery.

The synthesis of 2-Ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The presence of the sulfonyl chloride moiety at the terminal carbon of the butane chain enhances its reactivity, particularly in nucleophilic substitution reactions. This property is particularly advantageous in the context of peptide coupling and the introduction of sulfonamide derivatives, which are prevalent in many therapeutic agents.

Recent research has demonstrated the compound's efficacy in facilitating the formation of sulfonamide bonds, a critical linkage in numerous pharmacologically active compounds. For instance, studies have shown that 2-Ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride can be employed to synthesize sulfonamides with enhanced stability and improved bioavailability. These findings are particularly relevant in the development of antibiotics and anti-inflammatory drugs, where sulfonamide-based scaffolds are widely utilized.

In addition to its role in peptide synthesis, 2-Ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride has been explored as a precursor in the preparation of complex organic molecules. Its structural flexibility allows for further functionalization, enabling chemists to design intricate molecular architectures with tailored properties. This capability is especially valuable in the synthesis of heterocyclic compounds, which form the backbone of many modern pharmaceuticals.

The compound's application extends to agrochemical research as well. Researchers have leveraged its reactivity to develop novel sulfonamide-based herbicides and fungicides. These derivatives exhibit potent biological activity against various plant pathogens while maintaining a favorable environmental profile. Such findings underscore the broad utility of 2-Ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride across multiple domains of chemical research.

The latest advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have revealed that 2-Ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride can be optimized for specific applications by fine-tuning its substituents. This computational approach has enabled researchers to predict optimal reaction conditions and minimize unwanted side products, thereby enhancing overall synthetic efficiency.

In conclusion, 2-Ethyl-2-(propoxymethyl)butane-1-sulfonyl chloride (CAS No. 1468678-17-2) stands as a cornerstone in modern synthetic chemistry. Its unique reactivity and structural versatility make it an indispensable tool for researchers aiming to develop innovative therapeutic agents and functional materials. As scientific understanding continues to evolve, it is anticipated that this compound will play an even more pivotal role in advancing chemical research and pharmaceutical development.